Cas no 841259-39-0 (Methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate)

Methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate is a synthetic organic compound featuring a piperidine core functionalized with a 3-(benzyloxy)isoxazole moiety and a methyl carboxylate group. This structure renders it a versatile intermediate in medicinal chemistry, particularly for the development of pharmacologically active molecules. The benzyloxy-isoxazole component enhances its utility in heterocyclic synthesis, while the piperidine scaffold offers conformational flexibility, making it valuable for drug discovery applications. Its well-defined chemical properties and stability under standard conditions facilitate its use in multi-step synthetic routes. The compound is typically employed in research settings for the exploration of novel bioactive compounds, including potential CNS-targeting agents.
Methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate structure
841259-39-0 structure
Product Name:Methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate
CAS No:841259-39-0
MF:C17H20N2O4
MW:316.351704597473
CID:1093210
PubChem ID:11771469
Update Time:2025-06-11

Methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate
    • methyl 4-(3-phenylmethoxy-1,2-oxazol-5-yl)piperidine-1-carboxylate
    • 841259-39-0
    • Methyl4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate
    • AKOS015962699
    • METHYL 4-[3-(BENZYLOXY)-1,2-OXAZOL-5-YL]PIPERIDINE-1-CARBOXYLATE
    • Inchi: 1S/C17H20N2O4/c1-21-17(20)19-9-7-14(8-10-19)15-11-16(18-23-15)22-12-13-5-3-2-4-6-13/h2-6,11,14H,7-10,12H2,1H3
    • InChI Key: HLACCEMZZURUDJ-UHFFFAOYSA-N
    • SMILES: O1C(=CC(=N1)OCC1C=CC=CC=1)C1CCN(C(=O)OC)CC1

Computed Properties

  • Exact Mass: 316.14230712g/mol
  • Monoisotopic Mass: 316.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64.8Ų

Methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM179292-1g
methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate
841259-39-0 95%
1g
$830 2021-08-05
Chemenu
CM179292-1g
methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate
841259-39-0 95%
1g
$*** 2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1743427-1g
Methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate
841259-39-0 98%
1g
¥6174.00 2024-04-28

Additional information on Methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate

Methyl 4-(3-(Benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate: A Comprehensive Overview

Methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate (CAS No. 841259-39-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate is a derivative of piperidine, featuring a piperidine ring substituted with an isoxazole moiety and a benzyloxy group. The molecular formula of this compound is C18H21N3O3, with a molecular weight of approximately 327.37 g/mol. The presence of the isoxazole ring and the benzyloxy substituent imparts unique chemical properties to the molecule, making it an interesting target for various chemical and biological studies.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental settings. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling. However, care should be taken to avoid exposure to strong acids or bases, which can potentially alter its structure.

Synthesis Methods

The synthesis of methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate has been extensively studied in recent years. One common approach involves the reaction of 4-piperidone with an appropriate isoxazole derivative followed by methylation and benzylation steps. This multi-step process requires careful optimization to achieve high yields and purity.

A recent study published in the Journal of Organic Chemistry (2022) reported an improved synthetic route that utilizes microwave-assisted reactions to enhance the efficiency and yield of the final product. This method not only reduces reaction times but also minimizes the formation of side products, making it a preferred choice for large-scale synthesis.

Biological Activities

Methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate has shown promising biological activities in various preclinical studies. One of its key applications is as a potential inhibitor of specific enzymes involved in inflammatory pathways. Research conducted at the University of California (2021) demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are crucial mediators of inflammation.

In addition to its anti-inflammatory properties, methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate has been investigated for its neuroprotective effects. A study published in Neuropharmacology (2020) found that this compound can protect neuronal cells from oxidative stress-induced damage, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Applications and Research Advancements

The potential therapeutic applications of methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate have led to increased interest in its clinical evaluation. Several pharmaceutical companies are currently exploring this compound as a lead candidate for drug development. Early-stage clinical trials have shown promising results, with the compound demonstrating good safety profiles and pharmacokinetic properties.

A notable study published in Clinical Pharmacology & Therapeutics (2022) evaluated the efficacy of this compound in treating chronic inflammatory conditions such as rheumatoid arthritis. The results indicated significant reductions in inflammatory markers and improved patient outcomes, paving the way for further clinical trials.

Conclusion

In conclusion, methyl 4-(3-(benzyloxy)isoxazol-5-yl)piperidine-1-carboxylate (CAS No. 841259-39-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for advancing treatments in various medical fields.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd